3-Oxo-1,3-dihydro-2-benzofuran-5-sulfonyl chloride
Description
“3-Oxo-1,3-dihydro-2-benzofuran-5-sulfonyl chloride” is a chemical compound with the molecular formula C8H5ClO4S and a molecular weight of 232.64 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “3-Oxo-1,3-dihydro-2-benzofuran-5-sulfonyl chloride” is defined by its molecular formula, C8H5ClO4S . The compound has a monoisotopic mass of 231.959702 Da .Physical And Chemical Properties Analysis
“3-Oxo-1,3-dihydro-2-benzofuran-5-sulfonyl chloride” is a solid at room temperature. It has a predicted boiling point of approximately 446.4° C at 760 mmHg and a predicted density of approximately 1.6 g/cm3. Its refractive index is predicted to be n20D 1.61 .Scientific Research Applications
Synthesis of Isoindoloquinoline Derivatives
This compound is used in the synthesis of isoindoloquinoline derivatives. These derivatives are unique molecules that have been synthesized using a Claisen–Smichdt-type condensation reaction .
Antioxidant Properties
Derivatives of this compound have been evaluated for their antioxidant properties. This makes them potentially useful in the treatment of diseases caused by oxidative stress .
Anti-HIV Properties
Some derivatives of this compound have shown anti-HIV properties. This suggests potential applications in the development of new treatments for HIV .
Antileishmanial Properties
This compound has been used to synthesize derivatives with antileishmanial properties. Leishmaniasis is a disease caused by parasites, and these derivatives could potentially be used in its treatment .
Antifungal Properties
Derivatives of this compound have been found to have antifungal properties. This suggests potential applications in the treatment of fungal infections .
Herbicidal Properties
Some derivatives of this compound have been evaluated for their herbicidal properties. This suggests potential applications in agriculture for weed control .
Anti-inflammatory Properties
This compound has been used to synthesize derivatives with anti-inflammatory properties. This suggests potential applications in the treatment of inflammatory diseases .
Anticancer Properties
Some substituted benzofurans, which can be synthesized from this compound, have shown significant cell growth inhibitory effects in different types of cancer cells .
properties
IUPAC Name |
3-oxo-1H-2-benzofuran-5-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO4S/c9-14(11,12)6-2-1-5-4-13-8(10)7(5)3-6/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZXTZCJLOJMGIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)S(=O)(=O)Cl)C(=O)O1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxo-1,3-dihydro-2-benzofuran-5-sulfonyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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